Cas no 824390-78-5 (Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)-)
824390-78-5 structure
Product Name:Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)-
CAS No:824390-78-5
MF:C20H22O2
MW:294.387485980988
CID:692027
PubChem ID:71418683
Update Time:2025-04-19
Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)-
- (2S,3S)-2-(4-methoxyphenyl)-3-(2-phenylethyl)cyclopentan-1-one
- 824390-78-5
- DTXSID80837977
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- Inchi: 1S/C20H22O2/c1-22-18-12-9-17(10-13-18)20-16(11-14-19(20)21)8-7-15-5-3-2-4-6-15/h2-6,9-10,12-13,16,20H,7-8,11,14H2,1H3/t16-,20-/m0/s1
- InChI Key: UPUZAIQZLRXKSM-JXFKEZNVSA-N
- SMILES: O=C1CC[C@H](CCC2C=CC=CC=2)[C@H]1C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 294.161979940g/mol
- Monoisotopic Mass: 294.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 26.3Ų
Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
824390-78-5 (Cyclopentanone, 2-(4-methoxyphenyl)-3-(2-phenylethyl)-, (2S,3S)-) Related Products
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